Cas no 936011-17-5 (5-Bromo-2-methoxyisonicotinaldehyde)

5-Bromo-2-methoxyisonicotinaldehyde structure
936011-17-5 structure
Product Name:5-Bromo-2-methoxyisonicotinaldehyde
CAS No:936011-17-5
MF:C7H6BrNO2
MW:216.032041072845
MDL:MFCD13181606
CID:1026291
PubChem ID:70700318
Update Time:2024-10-26

5-Bromo-2-methoxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-methoxyisonicotinaldehyde
    • 5-Bromo-2-methoxyisonicotildehyde
    • 5-bromo-2-methoxypyridine-4-carbaldehyde
    • 5-Bromo-2-methoxypyridine-4-carboxaldehyde
    • GSHIHNCXBSQCLM-UHFFFAOYSA-N
    • 5-Bromo-2-methoxy isonicotinaldehyde
    • FCH1380404
    • AB66667
    • SY102929
    • AX8218110
    • Z1129
    • 5-Bromo-2-methoxyisonicotinaldehyde, AldrichCPR
    • 5-Bromo-2-methoxy-4-pyridinecarboxaldehyde (ACI)
    • 3-Bromo-6-methoxypyridine-4-carboxaldehyde
    • 5-Bromo-2-methoxy-pyridine-4-carbaldehyde
    • DTXSID70743174
    • SCHEMBL533880
    • AKOS016002761
    • MFCD13181606
    • CS-W022310
    • DS-14931
    • DB-368443
    • Z1269208118
    • 936011-17-5
    • EN300-1268309
    • MDL: MFCD13181606
    • Inchi: 1S/C7H6BrNO2/c1-11-7-2-5(4-10)6(8)3-9-7/h2-4H,1H3
    • InChI Key: GSHIHNCXBSQCLM-UHFFFAOYSA-N
    • SMILES: O=CC1C(Br)=CN=C(OC)C=1

Computed Properties

  • Exact Mass: 214.95819 g/mol
  • Monoisotopic Mass: 214.95819 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 216.03
  • XLogP3: 1.3
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • Density: 1.606
  • Boiling Point: 273.596°C at 760 mmHg
  • Flash Point: 119.267°C
  • Refractive Index: 1.591

5-Bromo-2-methoxyisonicotinaldehyde Security Information

5-Bromo-2-methoxyisonicotinaldehyde Pricemore >>

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5-Bromo-2-methoxyisonicotinaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -70 °C
Reference
Pyridinones as antifibrotic agents and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -70 °C
Reference
Preparation of anti-fibrotic pyridinones
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  1 h, -78 °C
1.3 30 min, -78 °C
1.4 Solvents: Water
Reference
Preparation of tricyclic compounds as GPR40 agonists for use in treating diabetes and associated conditions
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of pyrido[3,2-c]benzazocinones and related compounds as tyrosine kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Butyllithium ,  Diisopropanolamine Solvents: Tetrahydrofuran ;  1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ;  30 min, -78 °C
1.3 30 min, rt
1.4 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of piperidines or piperidones substituted with urea and heteroaryl as FPR2 modulators
, European Patent Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Butyllithium Solvents: Tetrahydrofuran ;  rt → -5 °C; 30 min, -5 °C; -5 °C → -78 °C; -78 °C; 1 h, -78 °C
1.2 -78 °C; 2 h, -78 °C
1.3 Reagents: Ammonium chloride
Reference
Preparation method of 4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  15 min, -78 °C; 1 h, -78 °C
1.2 -78 °C → rt; 2 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Preparation of tricyclic fused pyridin-2-one derivatives as BRD4 inhibitors for treatment of proliferative disorders and cancer
, India, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  < -60 °C; 1 h, < -60 °C
1.2 Solvents: Dimethylformamide ;  < -60 °C; 1 h, < -60 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  -60 °C → rt
Reference
Preparation of substituted pyrazoles and imidazoles as hemoglobin modifier compounds and uses thereof
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  15 min, -65 °C
1.2 -65 °C; 30 min, -65 °C
Reference
Preparation of pyrimidine derivatives useful as P2X3 and P2X2/3 receptor antagonists useful for the treatment of urinary tract diseases, pain, respiratory diseases and cardiovascular diseases
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 -78 °C; 30 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of nitrogen-containing macrocyclic compounds useful as BRD4 inhibitors for the treatment of inflammatory disease, cancer, and autoimmune disease
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  1 h, -78 °C
1.2 -78 °C → 0 °C
1.3 Reagents: Ammonium hydroxide Solvents: Water
Reference
Preparation of tetrahydroisoquinoline derivatives for use as anti-hepatitis b virus agents
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  1 h, -78 °C
1.2 Solvents: Dimethylformamide ;  -78 °C; 10 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of N-aryl heteroarylcarboxamides and arylcarboxamides as inhibitors of WDR5 protein-protein binding
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Production Method 13

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C
1.2 -78 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of biphenyl compounds as renin inhibitors for treating cardiovascular events and renal insufficiency
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
Reference
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, World Intellectual Property Organization, , ,

5-Bromo-2-methoxyisonicotinaldehyde Raw materials

5-Bromo-2-methoxyisonicotinaldehyde Preparation Products

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